alpha-Ethenyl-2-fluoro-5-(trifluoromethyl)benzenemethanol

• Molecular Formula: C10H8F4O
• Molecular Weight: 220.16 g/mol
• IUPAC Name: 1-[2-fluoro-5-(trifluoromethyl)phenyl]prop-2-en-1-ol
• InChI: InChI=1S/C10H8F4O/c1-2-9(15)7-5-6(10(12,13)14)3-4-8(7)11/h2-5,9,15H,1H2
• InChI Key: LJENKNXUBKUZOG-UHFFFAOYSA-N
• Canonical SMILES: C=CC(C1=C(C=CC(=C1)C(F)(F)F)F)O

Description

Alpha-Ethenyl-2-fluoro-5-(trifluoromethyl)benzenemethanol is a useful research compound. Its molecular formula is C10H8F4O and its molecular weight is 220.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

52.6 ml (0.0526 mol) of a 1M solution of vinylmagnesium bromide in THF are added dropwise at a temperature below 25° C. to a solution of 10.1 g (0.0526 mol) of 2-fluoro-5-(trifluoromethyl)benzaldehyde (prepared according to Example P) in 53 ml of anhydrous THF. The mixture is then stirred for 2 h 30 at room temperature. Hydrolysis is carried out with a saturated aqueous NH4Cl solution while cooling between 10° and 20° C.; extraction is carried out with ether and the extract is washed with water, dried over Na2SO4, filtered and evaporated under vacuum. The residue is used without subsequent purification in the following stage. Yd.: 11.6 g (quantitative)